BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling Chz-
L-Prolinol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cbz-L-Prolinol

Cat. No.: B153717

Essential Safety and Handling Guide for Cbz-L-
Prolinol

This guide provides critical safety, handling, and disposal information for professionals working
with Cbz-L-Prolinol (also known as N-Benzyloxycarbonyl-L-proline). Adherence to these
procedures is essential for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)

The hazard classification for Cbz-L-Prolinol presents some inconsistencies across different
suppliers. While some safety data sheets (SDS) state it is not a hazardous substance under
OSHA's Hazard Communication Standard (29 CFR 1910.1200), other sources indicate
potential hazards.[1][2][3] Aggregated GHS information suggests that Cbz-L-Prolinol may
cause skin irritation, serious eye irritation or damage, and potential respiratory irritation.[2][4]
Given these potential risks, it is prudent to handle Cbz-L-Prolinol with appropriate caution and
personal protective equipment.

Recommended Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.

To prevent eye contact which
may cause serious irritation or
damage.[2][5][6]

Skin Protection

Wear suitable protective
gloves and clothing to prevent

skin exposure.

To protect against potential
skin irritation or allergic
reactions.[2][3][5][6]

Respiratory Protection

Use in a well-ventilated area.
Respiratory protection may be
required when dusts or

aerosols are generated.

To avoid inhalation which may
cause respiratory tract
irritation.[2][3][5]

General Hygiene

Handle in accordance with
good industrial hygiene and
safety practices. Wash hands

and face after handling.

To minimize overall exposure
and prevent accidental

ingestion or contamination.[1]

Operational and Disposal Protocols

Safe handling and disposal are paramount for laboratory safety and environmental protection.

Safe Handling and Storage Procedures

Handling:

Storage:

Avoid contact with skin and eyes.[3][6]

Ensure adequate ventilation where the chemical is handled.[1][3]

Avoid the formation and inhalation of dust and aerosols.[3][5]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[3]

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][6]
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o Recommended storage temperature is between 2-8°C.[3]

o Keep apart from incompatible materials such as strong oxidizing agents, acid anhydrides,
and acid chlorides.[3][6]

Spill Management and First Aid

Spill Response:

e Ensure adequate ventilation.

e Remove all sources of ignition.[6]

o Wear appropriate PPE as detailed above.

o For solid spills, sweep up the material.[1] For liquid spills, soak up with an inert absorbent
material (e.g., sand, silica gel).[6]

o Collect the spilled material and absorbent into a suitable, closed container for disposal.[1][6]
e Do not let the chemical enter the environment.[1]
First Aid Measures:

o Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15 minutes,
also under the eyelids. Remove contact lenses if present and easy to do. Seek medical
attention.[1][5][6][7]

o Skin Contact: Take off contaminated clothing immediately. Rinse skin with water or shower. If
skin irritation occurs, get medical advice.[1][5][7]

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Get
medical attention if you feel unwell.[1][5]

 Ingestion: Clean mouth with water and seek medical attention.[1]

Waste Disposal Plan
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Chemical waste must be disposed of in accordance with local, regional, and national
hazardous waste regulations.[1] It is the responsibility of the chemical waste generator to
correctly classify the waste.[1] Dispose of contents and containers to an approved waste
disposal plant.[5]

Physical and Chemical Properties

The following table summarizes key quantitative data for Cbz-L-Prolinol.

Property Value

Molecular Formula C13H15N0O4

Molecular Weight 249.26 g/mol [2]

Appearance White to off-white crystalline powder or solid.[1]
[3]

Melting Point 76 -78°C/168.8-172.4 °F[1]

Boiling Point ~392.36°C (rough estimate)[3]

Flash Point ~215.3°C (rough estimate)[3]

Solubility Soluble in methanol.[3]

Storage Temperature 2 - 8°C[3]

Workflow for Spill Response

The following diagram outlines the procedural steps for safely managing a Cbz-L-Prolinol spill
in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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